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Abstract

Balanophonin, a naturally occurring neolignan, has garnered significant interest within the
scientific community for its diverse pharmacological activities. This technical guide provides a
comprehensive overview of the chemical properties of Balanophonin, including its CAS
number and key physicochemical characteristics. Furthermore, this document delves into its
notable biological effects, with a particular focus on its anti-inflammatory, neuroprotective, and
potential anticancer properties. Detailed experimental protocols and diagrammatic
representations of the associated signaling pathways are presented to facilitate further
research and drug development endeavors.

Chemical Properties of Balanophonin

Balanophonin is a bioactive compound that can be isolated from various plant sources,
including Balanophora japonica and Dipteryx odorata.[1] Its chemical identity and properties
are crucial for its application in research and development.

CAS Number and Molecular Identity

The Chemical Abstracts Service (CAS) has assigned several numbers to Balanophonin and
its stereoisomers, which are essential for unambiguous identification in databases and
publications:
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o Balanophonin: 118916-57-7[2][3][4]
e (-)-Balanophonin: 80286-36-8[2]

e (+)-Balanophonin: 215319-47-4

Physicochemical Data

A summary of the key chemical and physical properties of Balanophonin is presented in the
table below. This data is essential for its handling, formulation, and experimental design.

Property Value Reference(s)
Molecular Formula C20H2006

Molecular Weight 356.37 g/mol

Physical Description Powder

Boiling Point 552.5 + 50.0 °C at 760 mmHg

Density 1.3+0.1 g/cm3

Soluble in DMSO, Chloroform,
Solubility Dichloromethane, Ethyl

Acetate, Acetone.

Biological Activities and Signaling Pathways

Balanophonin has demonstrated a range of biological activities, with its anti-inflammatory and
neuroprotective effects being the most extensively studied. Emerging evidence also suggests
potential anticancer properties.

Anti-inflammatory and Neuroprotective Effects

Balanophonin exhibits potent anti-inflammatory and neuroprotective properties by modulating
key signaling pathways involved in the inflammatory cascade. In cellular models of
neuroinflammation, Balanophonin has been shown to suppress the production of pro-
inflammatory mediators.
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The primary mechanism involves the inhibition of the Mitogen-Activated Protein Kinase (MAPK)
and Nuclear Factor-kappa B (NF-kB) signaling pathways. By downregulating these pathways,
Balanophonin effectively reduces the expression of downstream targets such as inducible
nitric oxide synthase (iNOS), cyclooxygenase-2 (COX-2), tumor necrosis factor-alpha (TNF-q),
and interleukin-1 beta (IL-1[3).

Experimental Workflow for a Typical Anti-inflammatory Assay
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Cell Culture and Treatment

( Seed BV2 microglia or RAW 264.7 macrophages j

l

( Pre-treat with Balanophonin (various concentrations) j

l

( Stimulate with Lipopolysaccharide (LPS) j

Analysis of Inflammatory Response

o cots o ptem nayss |

Lyse cells for pr analysis

Collect cell culture superatant

( Measure cytokine levels (TNF-g, IL-1B) by ELISA ) ( Measure nitric oxide (NO) production ) ( Analyze protein expression (iNOS, COX-2, p-p38, etc.) by Western Blot ) ( Analyze gene expression by gPCR )
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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